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Compound of Interest

Compound Name: Dilantin kapseals

CAS No.: 8017-26-3

Cat. No.: B15890857

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Dilantin Kapseals (phenytoin) is a critical component of

laboratory safety and regulatory compliance. Mismanagement of pharmaceutical waste can

lead to environmental contamination and pose risks to public health. This document provides a

detailed, step-by-step guide for the proper disposal of Dilantin Kapseals in a laboratory or

research environment, ensuring adherence to safety protocols and environmental regulations.

Waste Classification and Regulatory Overview
Dilantin Kapseals, with its active pharmaceutical ingredient (API) phenytoin, is not classified

as a P- or U-listed hazardous waste by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA). However, a pharmaceutical waste can still

be considered hazardous if it exhibits one of the four characteristics: ignitability, corrosivity,

reactivity, or toxicity. Based on available data, phenytoin does not typically exhibit these

characteristics. Therefore, in most laboratory settings, Dilantin Kapseals are managed as non-

hazardous pharmaceutical waste.
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It is the responsibility of the waste generator to make a final determination. If there is any

uncertainty, consulting with your institution's Environmental Health and Safety (EHS)

department is essential.

The primary regulatory bodies governing pharmaceutical waste disposal are the EPA and, in

some cases, the Drug Enforcement Administration (DEA), though Dilantin is not a controlled

substance.[1] State and local regulations may also apply and can be more stringent than

federal guidelines.

Data Presentation: Waste Classification Summary
The following table summarizes the classification of pharmaceutical waste, which is crucial for

determining the correct disposal pathway for Dilantin Kapseals.
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Waste
Classification

Description
Typical
Container

Disposal
Method

Is Dilantin
Kapseals in
this category?

RCRA

Hazardous

Waste (P- and U-

listed)

Pharmaceuticals

with sole active

ingredients

specifically listed

by the EPA as

acutely

hazardous (P-

list) or toxic (U-

list).[2][3]

Black container

labeled

"Hazardous

Waste

Pharmaceuticals

".[1]

Treatment at a

permitted

hazardous waste

facility, typically

via incineration.

[1]

No

RCRA

Hazardous

Waste

(Characteristic)

Pharmaceuticals

that exhibit

ignitability,

corrosivity,

reactivity, or

toxicity.[4][5]

Black container

labeled

"Hazardous

Waste

Pharmaceuticals

".[1]

Treatment at a

permitted

hazardous waste

facility, typically

via incineration.

[1]

Unlikely, but

generator must

verify.

Non-Hazardous

Pharmaceutical

Waste

Pharmaceuticals

not classified as

hazardous under

RCRA.[6] This

category

includes most

over-the-counter

and prescription

drugs.

White container

with a blue lid,

often marked

"INCINERATION

ONLY".[6]

Incineration at a

municipal or

medical waste

incinerator.[1][7]

Yes, in most

cases.

Experimental Protocols: N/A
This document provides operational guidance and does not cite specific experimental protocols

that would necessitate detailed methodologies.
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Step-by-Step Disposal Procedure for Dilantin
Kapseals
This procedure outlines the process for disposing of expired, unused, or waste Dilantin
Kapseals in a laboratory setting, assuming they are managed as non-hazardous

pharmaceutical waste.

1. Segregation of Waste:

At the point of generation, separate Dilantin Kapseals waste from other waste streams such

as regular trash, biohazardous waste, sharps waste, and RCRA hazardous chemical waste.

[8]

Do not mix non-hazardous pharmaceutical waste with hazardous waste.[8]

2. Container Selection and Labeling:

Place the waste Dilantin Kapseals into a designated non-hazardous pharmaceutical waste

container. These are typically white with blue lids.[6]

The container should be clearly labeled "Non-Hazardous Pharmaceutical Waste" and

marked for "Incineration Only".[6]

Ensure the container is durable, leak-proof, and has a secure lid.[8]

3. Waste Accumulation and Storage:

Store the waste container in a designated and secure satellite accumulation area within the

laboratory.

Keep the container closed except when adding waste.

Store the container away from public access to prevent unauthorized removal.

4. Full Container Management:

Once the container is full, securely close the lid.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.benchchem.com/product/b15890857/docs?utm_src=pdf-body#proper-disposal-of-dilantin-kapseals-in-a-laboratory-setting
https://www.ecomedicalwaste.com/blog-posts/handling-non-hazardous-waste
https://www.ecomedicalwaste.com/blog-posts/handling-non-hazardous-waste
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for pickup and disposal through your institution's EHS department or a licensed

medical waste disposal vendor.

Ensure a clear paper trail, including manifests and a certificate of destruction, is maintained

for all disposed pharmaceutical waste.[8]

Important Considerations:

Do Not Sewer: Never flush Dilantin Kapseals down the toilet or drain. This practice is

discouraged by the EPA to prevent water contamination.

Training: All laboratory personnel handling pharmaceutical waste should be trained on proper

segregation, handling, and disposal procedures.[1]

Spill Cleanup: In case of a spill, wear appropriate personal protective equipment (PPE).

Sweep up the spilled material, being careful not to create dust. Place the sweepings in the

designated non-hazardous pharmaceutical waste container. Clean the contaminated area

with a suitable detergent and water.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Dilantin Kapseals in a laboratory setting.
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Start: Unwanted
Dilantin Kapseals

Is it a DEA
controlled substance?

Is it a RCRA
hazardous waste

(P- or U-listed, or characteristic)?

No

Follow DEA and institutional
procedures for controlled

substances.

Yes

Treat as Non-Hazardous
Pharmaceutical Waste

No (Typical for Dilantin)

Treat as Hazardous
Pharmaceutical Waste

Yes

Place in designated
non-hazardous waste container

(White with Blue Lid).

Place in designated
hazardous waste container

(Black).

Dispose via institutional EHS
for incineration.

Dispose via institutional EHS
as hazardous waste.

Click to download full resolution via product page

Caption: Decision workflow for Dilantin Kapseals disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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